Cas no 507473-06-5 (Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 507473-06-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1018945
• Update Time: 2023-08-02

Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylicacid,5-methyl-,ethylester(9CI)
• Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
• Ethyl 4-methyl-1H-1,2,3-triazole-5-carboxylate
• ethyl 5-methyl-2H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-, ethyl ester
• AVSQIANZTCVZNC-UHFFFAOYSA-N
• BDBM50390970
• A25696
• Z2037296673
• 5-Methyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester
• 1H-1,2,3-Triazole-

• Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-4(2)7-9-8-5/h3H2,1-2H3,(H,7,8,9)
• InChI Key： AVSQIANZTCVZNC-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NNN=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 67.9